2-(1-Chloroethyl)-5-fluoropyridine

• Molecular Formula: C7H7ClFN
• Molecular Weight: 159.59 g/mol
• IUPAC Name: 2-(1-chloroethyl)-5-fluoropyridine
• InChI: InChI=1S/C7H7ClFN/c1-5(8)7-3-2-6(9)4-10-7/h2-5H,1H3
• InChI Key: YEOOBRJQYAUNJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=C(C=C1)F)Cl

Description

2-(1-Chloroethyl)-5-fluoropyridine is a useful research compound. Its molecular formula is C7H7ClFN and its molecular weight is 159.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of triphenylphospine (0.92 g, 3.5 mmol) and CCl4 (4 mL) was stirred for 10 min. and then a solution of 1-(5-fluoropyridin-2-yl)ethanol (0.25 g, 1.7 mmol) in DCM (2 mL) was added. After 18 h, pentane (20 mL) was added, the solid material was removed by filtration and the filtrate was concentrated in vacuo. The residue was purified by flash column chromatography (eluent heptane:ethyl acetate 3:1) affording the title compound (8 mg, 3% yield).